Cas no 313223-04-0 (3-(3-Cholamidopropyl)dimethylammonio-1-propanesulfonate monohydrate)
313223-04-0 structure
Product Name:3-(3-Cholamidopropyl)dimethylammonio-1-propanesulfonate monohydrate
CAS No:313223-04-0
MF:C32H62N2O9S
MW:650.907689571381
CID:300930
PubChem ID:16211615
Update Time:2025-04-19
3-(3-Cholamidopropyl)dimethylammonio-1-propanesulfonate monohydrate Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanaminium,N,N-dimethyl-N-(3-sulfopropyl)-3-[[(3a,5b,7a,12a)-3,7,12-trihydroxy-24-oxocholan-24-yl]amino]-, innersalt, monohydrate (9CI)
- 1-Propanaminium,N,N-dimethyl-N-(3-sulfopropyl)-3-[[(3a,5b,7a,12a)-3,7,12-trihydroxy-24-oxocholan-24-yl]amino]-, innersalt, mo
- 3-[dimethyl-[3-[[(4R)-4-[(3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]propyl
- 226947_ALDRICH
- 3-[(3-Cholamidopropyl)dimethylammonio]-1-propanesulfonate hydrate
- CTK8E9707
- DTXSID90583453
- 313223-04-0
- 3-[dimethyl-[3-[[(4R)-4-[(3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]propyl]azaniumyl]propane-1-sulfonate;dihydrate
- 3-(3-Cholamidopropyl)dimethylammonio-1-propanesulfonate monohydrate
-
- Inchi: 1S/C32H58N2O7S.2H2O/c1-21(8-11-29(38)33-14-6-15-34(4,5)16-7-17-42(39,40)41)24-9-10-25-30-26(20-28(37)32(24,25)3)31(2)13-12-23(35)18-22(31)19-27(30)36;;/h21-28,30,35-37H,6-20H2,1-5H3,(H-,33,38,39,40,41);2*1H2/t21-,22+,23-,24-,25+,26+,27-,28+,30+,31+,32-;;/m1../s1
- InChI Key: VZEAAJYXOVMMAE-RIHCNFJWSA-N
- SMILES: S(CCC[N+](C)(C)CCCNC(CC[C@@H](C)[C@H]1CC[C@H]2[C@@H]3[C@@H](C[C@@H]4C[C@@H](CC[C@]4(C)[C@H]3C[C@@H]([C@@]21C)O)O)O)=O)(=O)(=O)[O-].O.O
Computed Properties
- Exact Mass: 650.41800
- Monoisotopic Mass: 650.41760273g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 44
- Rotatable Bond Count: 11
- Complexity: 1030
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 11
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 157Ų
Experimental Properties
- Melting Point: 157 °C (dec.)(lit.)
- PSA: 173.83000
- LogP: 4.22520
3-(3-Cholamidopropyl)dimethylammonio-1-propanesulfonate monohydrate Security Information
- WGK Germany:-
- Hazard Category Code: 61-36/37/38
- Safety Instruction: 53-26-36/37/39-45
-
Hazardous Material Identification:
- Risk Phrases:R61; R36/37/38
3-(3-Cholamidopropyl)dimethylammonio-1-propanesulfonate monohydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C439998-1g |
3-[(3-Cholamidopropyl)dimethylammonio]-1-propanesulfonate monohydrate |
313223-04-0 | 1g |
$64.00 | 2023-05-18 | ||
| TRC | C439998-2.5g |
3-[(3-Cholamidopropyl)dimethylammonio]-1-propanesulfonate monohydrate |
313223-04-0 | 2.5g |
$115.00 | 2023-05-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-251926-1 g |
3-[(3-Cholamidopropyl)dimethylammonio]-1-propanesulfonate hydrate, |
313223-04-0 | 98% | 1g |
¥338.00 | 2023-07-11 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-251926-1g |
3-[(3-Cholamidopropyl)dimethylammonio]-1-propanesulfonate hydrate, |
313223-04-0 | 98% | 1g |
¥338.00 | 2023-09-05 |
3-(3-Cholamidopropyl)dimethylammonio-1-propanesulfonate monohydrate Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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